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Cat. No.: B096946

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethylidenebis(trichlorosilane), systematically named 1,1-bis(trichlorosilyl)ethane, is a
geminal organosilicon compound with the chemical formula C2H4CleSi2. This document
provides a comprehensive overview of its chemical and physical properties, detailed synthesis
protocols, reactivity, and safety information. Due to the limited availability of experimental data
for this specific isomer, this guide also draws upon analogous information for the related 1,2-
isomer where relevant, while clearly distinguishing between the two.

Chemical and Physical Properties

Ethylidenebis(trichlorosilane) is a colorless liquid. Much of the publicly available data for
bis(trichlorosilyl)ethanes refers to the 1,2-isomer. However, some predicted and experimentally
derived properties for the 1,1-isomer are available.

Table 1: Physical and Chemical Properties of Ethylidenebis(trichlorosilane)
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Property Value Source/Notes
CAS Number 18076-92-1 [1]
Molecular Formula C2H4CleSi2 [1]
Molecular Weight 296.94 g/mol [1]
Boiling Point 190.69 °C (estimated) [1]
Density 1.472 g/lcm3 (estimated) [1]
Flash Point 41.9 °C (estimated) [1]

Vapor Pressure

2.71 mmHg at 25°C

(estimated)

[1]

Refractive Index

1.484 (estimated)

[1]

Synthesis

The primary and most selective method for the synthesis of Ethylidenebis(trichlorosilane) is

the palladium-catalyzed hydrosilylation of vinyltrichlorosilane with trichlorosilane. This reaction

yields the a-adduct, 1,1-bis(trichlorosilyl)ethane, with high selectivity.

Experimental Protocol: Hydrosilylation of
Vinyltrichlorosilane

This protocol is based on the findings of Marciniec et al. regarding the selective synthesis of

the 1,1-isomer.

Materials:

Trichlorosilane (HSICIs)

Vinyltrichlorosilane (CH2=CHSICls3)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a4)

Anhydrous, inert solvent (e.g., toluene or hexane)

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.tandfonline.com/toc/lsrt20/44/7
https://www.tandfonline.com/toc/lsrt20/44/7
https://www.tandfonline.com/toc/lsrt20/44/7
https://www.tandfonline.com/toc/lsrt20/44/7
https://www.tandfonline.com/toc/lsrt20/44/7
https://www.tandfonline.com/toc/lsrt20/44/7
https://www.tandfonline.com/toc/lsrt20/44/7
https://www.tandfonline.com/toc/lsrt20/44/7
https://www.benchchem.com/product/b096946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Inert gas (Argon or Nitrogen)
Procedure:

» All glassware must be thoroughly dried and the reaction should be conducted under an inert
atmosphere (e.g., a Schlenk line or glovebox) to prevent hydrolysis of the chlorosilanes.

 In areaction flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet,
dissolve vinyltrichlorosilane in the anhydrous solvent.

o Add the catalyst, tetrakis(triphenylphosphine)palladium(0), to the solution.

e Slowly add an equimolar amount of trichlorosilane to the reaction mixture at room
temperature.

e The reaction mixture is then heated to reflux for several hours. The exact temperature and
reaction time will depend on the solvent used and should be monitored by techniques such
as GC-MS to determine the consumption of reactants.

o Upon completion of the reaction, the solvent and any unreacted starting materials are
removed under reduced pressure.

e The crude product is then purified by fractional distillation under reduced pressure to yield
pure 1,1-bis(trichlorosilyl)ethane.
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Vinyltrichlorosilane +
Trichlorosilane

Pd(PPhs)a

Fractional Distillation
(under reduced pressure)

Click to download full resolution via product page
Caption: Hydrolysis and condensation pathway of Ethylidenebis(trichlorosilane).

Safety and Handling

Hazard Statements: Based on the reactivity of chlorosilanes, Ethylidenebis(trichlorosilane)
should be considered corrosive and water-reactive. While specific GHS classifications are not
readily available for the 1,1-isomer, the analogous 1,2-bis(trichlorosilyl)ethane is classified as
causing severe skin burns and eye damage.

Precautionary Measures:
» Handle in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.
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» Keep away from water and moisture to prevent violent reactions and the release of HCI gas.

» Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a
cool, dry place.

» Ground all equipment when transferring to prevent static discharge, which could be an
ignition source.

Conclusion

Ethylidenebis(trichlorosilane) is a valuable geminal bis(silyl) compound with specific
synthetic routes that distinguish it from its 1,2-isomer. While detailed experimental data for this
compound is limited, its properties and reactivity can be largely inferred from the general
behavior of chlorosilanes and data available for its isomer. The palladium-catalyzed
hydrosilylation of vinyltrichlorosilane provides a selective pathway for its synthesis. Due to its
water-reactive and corrosive nature, strict adherence to safety protocols is essential when
handling this compound. Further research to fully characterize its physical and spectroscopic
properties would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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